N-[2-(4-Methoxy-benzoylamino)-ethyl]-6-methyl-nicotinamide

• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• IUPAC Name: N-[2-[(4-methoxybenzoyl)amino]ethyl]-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-12-3-4-14(11-20-12)17(22)19-10-9-18-16(21)13-5-7-15(23-2)8-6-13/h3-8,11H,9-10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: XAFORDYPJOQKAK-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=CC=C(C=C2)OC
• solubility: 47 [ug/mL]

Description

N-[2-(4-Methoxy-benzoylamino)-ethyl]-6-methyl-nicotinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This chemical compound is also known as NMN or nicotinamide mononucleotide.

Mechanism of Action

NMN is a precursor to NAD+, a coenzyme that plays a crucial role in cellular metabolism. NAD+ levels decrease with age, leading to a decline in cellular metabolism and energy production. NMN supplementation has been found to increase NAD+ levels, thereby improving cellular metabolism and energy production.
Biochemical and physiological effects:
NMN has been found to have several biochemical and physiological effects, including improved mitochondrial function, increased insulin sensitivity, and reduced inflammation. It has also been found to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

NMN has several advantages for lab experiments, including its stability and ease of synthesis. However, it is relatively expensive, and its effects may vary depending on the dosage and administration method.

Future Directions

There are several future directions for research on NMN, including its potential applications in treating metabolic disorders such as diabetes and obesity, its effects on cardiovascular health, and its potential as a neuroprotective agent. Additionally, further research is needed to determine the optimal dosage and administration method for NMN supplementation.
In conclusion, NMN is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its ability to increase NAD+ levels and improve cellular metabolism makes it a promising candidate for anti-aging and neuroprotective therapies. However, further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of NMN involves the condensation of nicotinamide riboside with phosphoribosyl pyrophosphate (PRPP) in the presence of nicotinamide phosphoribosyltransferase (NAMPT). This reaction results in the formation of NMN along with pyrophosphate.

Scientific Research Applications

NMN has been extensively studied for its potential applications in various fields, including anti-aging, neuroprotection, and metabolic disorders. It has been found to activate sirtuins, a family of proteins that play a crucial role in regulating cellular metabolism and aging.